N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethylbenzenesulfonamide

• IUPAC Name: N-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-ethylbenzenesulfonamide
• InChI: InChI=1S/C24H24N2O3S/c1-2-18-8-12-22(13-9-18)30(28,29)25-21-11-14-23-20(16-21)10-15-24(27)26(23)17-19-6-4-3-5-7-19/h3-9,11-14,16,25H,2,10,15,17H2,1H3
• InChI Key: KFKZTTMYZJDNDA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)CC4=CC=CC=C4
• Molecular Formula: C24H24N2O3S
• Molecular Weight: 420.5 g/mol

Description

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethylbenzenesulfonamide, also known as BQS, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases. BQS is a heterocyclic compound that consists of a benzene ring, a quinoline ring, and a sulfonamide group.

Scientific Research Applications

Synthesis and Pharmacological Applications

Compounds within the same family as N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethylbenzenesulfonamide have been synthesized and characterized for their potential as diuretic, antihypertensive, and antidiabetic agents. For instance, a series of N-substituted benzene sulfonamide derivatives exhibited significant pharmacological activities, including diuretic and antihypertensive effects (Rahman et al., 2014).

Catalytic Applications

The catalytic potential of similar sulfonamide compounds has been demonstrated in the rhodium-catalyzed cyanation of chelation-assisted C-H bonds, leading to the synthesis of various benzonitrile derivatives in good to excellent yield (Chaitanya et al., 2013).

Antitumor Agents

Novel tetrahydroquinoline derivatives bearing the biologically active sulfonamide moiety have been identified as a new class of antitumor agents. Some of these compounds showed more potency and efficacy than the reference drug Doxorubicin, highlighting their potential in cancer therapy (Alqasoumi et al., 2010).

Pro-apoptotic Effects in Cancer Cells

Sulfonamide derivatives have also been synthesized and tested for their pro-apoptotic effects on cancer cells by activating p38/ERK phosphorylation, indicating their utility in cancer treatment strategies (Cumaoğlu et al., 2015).

Inhibitors of Human Carbonic Anhydrases

Some sulfonamide compounds were designed based on the crystal structure of their complexes with human carbonic anhydrases (hCAs), showing remarkable inhibition for certain hCA isoforms. This suggests their application in designing new inhibitors for the treatment of diseases where hCAs are implicated (Buemi et al., 2019).